Cas no 25344-54-1 ((+)-Corlumidine)

• Product Name: (+)-Corlumidine
• CAS No: 25344-54-1
• MF: C₂₀H₁₉NO₆
• MW: 369.367965936661
• CID: 52710
• PubChem ID: 12303959
• Update Time: 2025-04-18

(+)-Corlumidine Chemical and Physical Properties

Names and Identifiers

• Corlumidine
• (6R)-6-[(1S)-1,2,3,4-tetrahydro-6-hydroxy-7-methoxy-2-methyl-1-isoquinolinyl]furo[3,4-e]-1,3-benzodioxol-8(6H)-one
• (+)-Corlumidine
• (+)-corluMidin
• (R)-6-((S)-6-Hydroxy-7-methoxy-2-methyl-1,2,3,4-tetrahydro-[1]isochinolyl)-6H-[1,3]dioxolo[4,5-e]isobenzofuran-8-on
• (R)-6-((S)-6-hydroxy-7-methoxy-2-methyl-1,2,3,4-tetrahydro-[1]isoquinolyl)-6H-[1,3]dioxolo[4,5-e]isobenzofuran-8-one
• 25344-54-1
• SCHEMBL12363726
• FS-7045

• Inchi： 1S/C20H19NO6/c1-21-6-5-10-7-15(24-2)13(22)8-12(10)17(21)18-11-3-4-14-19(26-9-25-14)16(11)20(23)27-18/h3-4,7-8,17-18,22H,5-6,9H2,1-2H3
• InChI Key： IORPHWDBRHOADK-UHFFFAOYSA-N
• SMILES： O1C(C2C3=C(C=CC=2C1C1C2C=C(C(=CC=2CCN1C)OC)O)OCO3)=O

Computed Properties

• Exact Mass: 369.12100
• Monoisotopic Mass: 369.12123733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 587
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 77.5Ų

Experimental Properties

• Color/Form: Cryst.
• Density: 1.417
• PSA: 77.46000
• LogP: 2.50810

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Phthalide isoquinolines Phthalide isoquinolines
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Phthalide isoquinolines